Cas no 89133-40-4 (Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl-)

Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl- structure
89133-40-4 structure
Product Name:Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl-
CAS No:89133-40-4
MF:C21H28N4O2
MW:368.472624778748
CID:611169
PubChem ID:71322303
Update Time:2025-04-19

Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl-
    • N-methyl-4-[(4-nitrophenyl)diazenyl]-N-octylaniline
    • DTXSID90752001
    • 89133-40-4
    • N-Methyl-4-[(E)-(4-nitrophenyl)diazenyl]-N-octylaniline
    • Inchi: 1S/C21H28N4O2/c1-3-4-5-6-7-8-17-24(2)20-13-9-18(10-14-20)22-23-19-11-15-21(16-12-19)25(26)27/h9-16H,3-8,17H2,1-2H3/b23-22+
    • InChI Key: QLGHCBYQPIBLHT-GHVJWSGMSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 368.22122615g/mol
  • Monoisotopic Mass: 368.22122615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 73.8Ų
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